4-[(E)-3-(furan-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid

• IUPAC Name: 4-[(E)-3-(furan-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid
• InChI: InChI=1S/C12H13NO5/c14-11(4-3-9-2-1-6-17-9)13-5-7-18-10(8-13)12(15)16/h1-4,6,10H,5,7-8H2,(H,15,16)/b4-3+
• InChI Key: DKEGHCJTMXABLY-ONEGZZNKSA-N
• Canonical SMILES: C1COC(CN1C(=O)C=CC2=CC=CO2)C(=O)O
• Isomeric SMILES: C1COC(CN1C(=O)/C=C/C2=CC=CO2)C(=O)O
• Molecular Formula: C12H13NO5
• Molecular Weight: 251.23 g/mol

Description

4-[(E)-3-(furan-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid is a chemical compound that has gained significant attention in the scientific research community due to its potential as a therapeutic agent. This compound has been shown to exhibit various biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 4-[(E)-3-(furan-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid is not well understood. However, studies have suggested that it may act by inhibiting certain enzymes or signaling pathways involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 4-[(E)-3-(furan-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid exhibits various biochemical and physiological effects. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to exhibit anti-tumor effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(E)-3-(furan-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid in lab experiments is its ability to exhibit various biological activities. This makes it an attractive candidate for the development of new drugs and therapies. However, one limitation is that the mechanism of action is not well understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the investigation of 4-[(E)-3-(furan-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid. One direction is to further investigate its mechanism of action to better understand how it exhibits its biological activities. Additionally, further studies could be conducted to explore its potential as a therapeutic agent for various diseases. Finally, future research could explore the synthesis of analogs of this compound to improve its efficacy and reduce any potential side effects.
In conclusion, 4-[(E)-3-(furan-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid is a promising compound that exhibits various biochemical and physiological effects. Its potential as a therapeutic agent makes it an attractive candidate for further investigation. However, further research is needed to better understand its mechanism of action and explore its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 4-[(E)-3-(furan-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid involves the reaction of furan-2-carbaldehyde with morpholine-2-carboxylic acid in the presence of a suitable catalyst. The reaction proceeds via a condensation reaction, resulting in the formation of the desired product.

Scientific Research Applications

The potential applications of 4-[(E)-3-(furan-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid in scientific research are vast. This compound has been shown to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. These properties make it an attractive candidate for the development of new drugs and therapies.